Cas no 77143-69-2 ([3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid)

• Product Name: [3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
• CAS No: 77143-69-2
• MF: C₁₆H₁₁BrO₄
• MW: 347.160144090652
• CID: 1783371
• PubChem ID: 3059740
• Update Time: 2025-04-21

[3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(4-bromophenyl)-2-oxo-2,3-dihydro-1-benzofuran-5-yl]acetic acid
• 2-[3-(4-bromophenyl)-2-oxo-3H-1-benzofuran-5-yl]acetic acid
• 5-Benzofuranacetic acid, 2,3-dihydro-3-(4-bromophenyl)-2-oxo-
• 77143-69-2
• BRN 4513712
• DTXSID20998399
• 2,3-Dihydro-3-(4-bromophenyl)-2-oxo-5-benzofuranacetic acid

• Inchi： 1S/C16H11BrO4/c17-11-4-2-10(3-5-11)15-12-7-9(8-14(18)19)1-6-13(12)21-16(15)20/h1-7,15H,8H2,(H,18,19)
• InChI Key： FROHBUUEEHFKTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=O)OC2C=CC(CC(=O)O)=CC1=2

Computed Properties

• Exact Mass: 345.98407g/mol
• Monoisotopic Mass: 345.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų